Cas no 90178-20-4 (Anthracene, 9,10-bis(octyloxy)-)

• Product Name: Anthracene, 9,10-bis(octyloxy)-
• CAS No: 90178-20-4
• MF: C₃₀H₄₂O₂
• MW: 434.653289318085
• CID: 792440
• PubChem ID: 21304201
• Update Time: 2025-04-19

Anthracene, 9,10-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Anthracene, 9,10-bis(octyloxy)-
• 9,10-dioctoxyanthracene
• 9,10-dioctyloxyanthracene
• DTXSID80612165
• 9,10-BIS(OCTYLOXY)ANTHRACENE
• 90178-20-4
• SHBQKXHLNLKYPT-UHFFFAOYSA-N
• SCHEMBL2916883

• Inchi： 1S/C30H42O2/c1-3-5-7-9-11-17-23-31-29-25-19-13-15-21-27(25)30(28-22-16-14-20-26(28)29)32-24-18-12-10-8-6-4-2/h13-16,19-22H,3-12,17-18,23-24H2,1-2H3
• InChI Key： SHBQKXHLNLKYPT-UHFFFAOYSA-N
• SMILES： O(CCCCCCCC)C1C2C=CC=CC=2C(=C2C=CC=CC=12)OCCCCCCCC

Computed Properties

• Exact Mass: 434.318480578g/mol
• Monoisotopic Mass: 434.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 18.5Ų